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Compound of Interest

Compound Name: OD38

Cat. No.: B609713 Get Quote

A note on nomenclature: The term "OD38" does not correspond to a standardized or widely

recognized protein in the field of cell signaling. It is likely a typographical error or a non-

standard abbreviation. This guide will focus on two prominent and crucial "38"-named

molecules in cell signaling: the p38 MAP Kinase pathway and the transmembrane protein

CD38. Both play pivotal roles in cellular responses and are of significant interest to researchers

and drug development professionals.

Part 1: The p38 Mitogen-Activated Protein Kinase
(MAPK) Signaling Pathway
The p38 MAPK pathway is a critical signaling cascade that responds to a variety of

extracellular stimuli, including environmental stresses and inflammatory cytokines.[1][2] Its

activation influences a wide range of cellular processes such as inflammation, apoptosis, cell

differentiation, and cell cycle regulation.[1]

Core Components and Activation Cascade
The p38 MAPK pathway is a three-tiered kinase cascade.[3] The central components are the

p38 MAP kinases, of which there are four isoforms: p38α, p38β, p38γ, and p38δ.[4] Activation

of p38 MAPKs occurs through phosphorylation on a conserved TGY motif in their activation

loop by upstream MAP kinase kinases (MKKs), primarily MKK3 and MKK6.[1][4] These MKKs

are, in turn, activated by upstream MAP kinase kinase kinases (MAPKKKs) such as MEKKs,

MLKs, TAK1, and ASK1.[1]
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There is also a non-canonical, or atypical, pathway for p38α activation that is independent of

MKK3 and MKK6. This pathway involves the direct interaction of the adaptor protein TAB1 with

p38α, leading to its autophosphorylation.[3]

// Nodes extracellular_stimuli [label="Environmental Stress / Inflammatory Cytokines",

fillcolor="#F1F3F4", fontcolor="#202124"]; mapkkk [label="MAPKKK (e.g., TAK1, ASK1,

MEKKs)", fillcolor="#4285F4", fontcolor="#FFFFFF"]; mkk3_6 [label="MKK3 / MKK6",

fillcolor="#4285F4", fontcolor="#FFFFFF"]; p38 [label="p38 MAPK (α, β, γ, δ)",

fillcolor="#EA4335", fontcolor="#FFFFFF"]; downstream_kinases [label="Downstream Kinases

(e.g., MK2/3, MSK1/2)", fillcolor="#FBBC05", fontcolor="#202124"]; transcription_factors

[label="Transcription Factors (e.g., ATF-2, MEF2)", fillcolor="#FBBC05", fontcolor="#202124"];

cellular_responses [label="Cellular Responses (Inflammation, Apoptosis, Differentiation)",

fillcolor="#34A853", fontcolor="#FFFFFF"]; tab1 [label="TAB1", fillcolor="#5F6368",

fontcolor="#FFFFFF"];

// Edges extracellular_stimuli -> mapkkk; mapkkk -> mkk3_6; mkk3_6 -> p38 [label="Canonical

Activation\n(Phosphorylation of TGY motif)"]; tab1 -> p38 [label="Atypical

Activation\n(Autophosphorylation)", style=dashed]; p38 -> downstream_kinases; p38 ->

transcription_factors; downstream_kinases -> cellular_responses; transcription_factors ->

cellular_responses; } caption { label = "Canonical and Atypical p38 MAPK Signaling

Pathways."; fontsize = 12; fontname = "Arial"; }

Role in Cellular Processes
The p38 pathway is heavily implicated in inflammation, largely through its role in regulating the

production of pro-inflammatory cytokines like TNF-α and IL-6.[1] It also plays a crucial role in

cellular responses to stress, such as osmotic shock.[5] Studies have shown that the p38

pathway's response to hyperosmotic stress is highly ultrasensitive, meaning it can be rapidly

activated once a certain stress threshold is surpassed.[5] Depending on the stimulus and

cellular context, activation of the p38 pathway can either promote cell survival and

differentiation or induce apoptosis.
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Experimental Protocols
Western Blotting for Phospho-p38 MAPK

A common method to assess the activation of the p38 pathway is to measure the

phosphorylation of p38 at Thr180 and Tyr182 using Western blotting.

Cell Lysis: Cells are treated with the stimulus of interest for various time points. Following

treatment, cells are washed with ice-cold PBS and lysed in a buffer containing protease and

phosphatase inhibitors to preserve the phosphorylation state of proteins.

Protein Quantification: The total protein concentration of the lysates is determined using a

BCA or Bradford assay to ensure equal loading of samples.

SDS-PAGE and Transfer: Equal amounts of protein are separated by sodium dodecyl

sulfate-polyacrylamide gel electrophoresis (SDS-PAGE) and transferred to a nitrocellulose or

PVDF membrane.

Immunoblotting: The membrane is blocked to prevent non-specific antibody binding and then

incubated with a primary antibody specific for phospho-p38 MAPK (Thr180/Tyr182).[4]
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Subsequently, the membrane is incubated with a horseradish peroxidase (HRP)-conjugated

secondary antibody.

Detection: The signal is detected using an enhanced chemiluminescence (ECL) substrate

and visualized on X-ray film or with a digital imaging system. The membrane is often stripped

and re-probed with an antibody for total p38 MAPK as a loading control.[6]

// Nodes cell_treatment [label="Cell Treatment with Stimulus", fillcolor="#F1F3F4",

fontcolor="#202124"]; cell_lysis [label="Cell Lysis", fillcolor="#4285F4", fontcolor="#FFFFFF"];

protein_quantification [label="Protein Quantification", fillcolor="#4285F4",

fontcolor="#FFFFFF"]; sds_page [label="SDS-PAGE", fillcolor="#FBBC05",

fontcolor="#202124"]; transfer [label="Transfer to Membrane", fillcolor="#FBBC05",

fontcolor="#202124"]; blocking [label="Blocking", fillcolor="#34A853", fontcolor="#FFFFFF"];

primary_ab [label="Primary Antibody Incubation\n(e.g., anti-phospho-p38)", fillcolor="#34A853",

fontcolor="#FFFFFF"]; secondary_ab [label="Secondary Antibody Incubation",

fillcolor="#34A853", fontcolor="#FFFFFF"]; detection [label="Detection", fillcolor="#EA4335",

fontcolor="#FFFFFF"]; analysis [label="Data Analysis", fillcolor="#EA4335",

fontcolor="#FFFFFF"];

// Edges cell_treatment -> cell_lysis; cell_lysis -> protein_quantification; protein_quantification -

> sds_page; sds_page -> transfer; transfer -> blocking; blocking -> primary_ab; primary_ab ->

secondary_ab; secondary_ab -> detection; detection -> analysis; } caption { label = "Workflow

for Western Blot Analysis of p38 Activation."; fontsize = 12; fontname = "Arial"; }

Part 2: CD38 and its Role in Calcium Signaling
CD38 is a multifunctional type II transmembrane glycoprotein with a pivotal role as an

ectoenzyme.[7] It is expressed in numerous tissues and cell types, not just lymphocytes as

initially thought.[8] CD38 is a key player in calcium signaling through its enzymatic activities.[7]

[8]

Enzymatic Functions and Signaling Pathways
CD38 catalyzes the synthesis of two important calcium-mobilizing second messengers:

Cyclic ADP-ribose (cADPR): CD38 synthesizes cADPR from nicotinamide adenine

dinucleotide (NAD+).[9][10] cADPR then targets the ryanodine receptors on the endoplasmic
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reticulum, leading to the release of stored calcium into the cytoplasm.

Nicotinic acid adenine dinucleotide phosphate (NAADP): Under acidic conditions, CD38 can

also synthesize NAADP from NADP+.[9][10] NAADP is a potent calcium-mobilizing agent

that acts on different intracellular calcium stores, likely lysosomes.[8][10]

The generation of these second messengers by CD38 is crucial for a variety of cellular

functions, including immune responses, insulin secretion, and muscle contraction.[11]

// Nodes nad [label="NAD+", fillcolor="#F1F3F4", fontcolor="#202124"]; nadp [label="NADP+",

fillcolor="#F1F3F4", fontcolor="#202124"]; cd38 [label="CD38", shape=ellipse, style=filled,

fillcolor="#EA4335", fontcolor="#FFFFFF"]; cadpr [label="cADPR", fillcolor="#4285F4",

fontcolor="#FFFFFF"]; naadp [label="NAADP", fillcolor="#4285F4", fontcolor="#FFFFFF"]; er

[label="Endoplasmic Reticulum", fillcolor="#FBBC05", fontcolor="#202124"]; lysosome

[label="Lysosome", fillcolor="#FBBC05", fontcolor="#202124"]; ca_release_er [label="Ca2+

Release", fillcolor="#34A853", fontcolor="#FFFFFF"]; ca_release_lyso [label="Ca2+ Release",

fillcolor="#34A853", fontcolor="#FFFFFF"]; cellular_response [label="Cellular Response",

fillcolor="#5F6368", fontcolor="#FFFFFF"];

// Edges nad -> cd38; nadp -> cd38 [style=dashed, label="Acidic pH"]; cd38 -> cadpr; cd38 ->

naadp [style=dashed]; cadpr -> er [label="Targets Ryanodine Receptors"]; naadp -> lysosome

[label="Targets Lysosomal Channels"]; er -> ca_release_er; lysosome -> ca_release_lyso;

ca_release_er -> cellular_response; ca_release_lyso -> cellular_response; } caption { label =

"CD38-mediated Calcium Signaling Pathways."; fontsize = 12; fontname = "Arial"; }

Role in Disease and as a Therapeutic Target
Due to its role in NAD+ metabolism and calcium signaling, CD38 is implicated in various

pathological conditions. Dysregulation of CD38 function is associated with metabolic diseases

and impaired immune responses.[11] Furthermore, CD38 is a prominent marker in certain

hematological malignancies, such as multiple myeloma and chronic lymphocytic leukemia,

making it a valuable therapeutic target for antibody-based therapies.[9]

Quantitative Data Summary
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Experimental Protocols
Measurement of ADP-ribosyl Cyclase Activity

The enzymatic activity of CD38 can be measured by quantifying the conversion of a surrogate

substrate, nicotinamide guanine dinucleotide (NGD+), to its cyclic form, cGD-ribose (cGDPR),

which is fluorescent.

Sample Preparation: Cell lysates or purified CD38 protein are prepared in a suitable buffer.

Reaction Initiation: The reaction is initiated by adding NGD+ to the samples.

Incubation: The reaction mixture is incubated at 37°C for a specific period.

Fluorescence Measurement: The increase in fluorescence due to the formation of cGDPR is

measured over time using a fluorometer with excitation and emission wavelengths typically

around 300 nm and 410 nm, respectively.

Data Analysis: The rate of the reaction is determined from the slope of the fluorescence

versus time plot. This rate is proportional to the ADP-ribosyl cyclase activity of CD38 in the

sample.

// Nodes sample_prep [label="Sample Preparation\n(Lysates or Purified CD38)",

fillcolor="#F1F3F4", fontcolor="#202124"]; add_substrate [label="Addition of NGD+ Substrate",

fillcolor="#4285F4", fontcolor="#FFFFFF"]; incubation [label="Incubation at 37°C",

fillcolor="#FBBC05", fontcolor="#202124"]; fluorescence_measurement [label="Measure

Fluorescence of cGDPR\n(Ex: 300nm, Em: 410nm)", fillcolor="#34A853",
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fontcolor="#FFFFFF"]; data_analysis [label="Calculate Reaction Rate", fillcolor="#EA4335",

fontcolor="#FFFFFF"];

// Edges sample_prep -> add_substrate; add_substrate -> incubation; incubation ->

fluorescence_measurement; fluorescence_measurement -> data_analysis; } caption { label =

"Workflow for ADP-ribosyl Cyclase Activity Assay."; fontsize = 12; fontname = "Arial"; }

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. creative-diagnostics.com [creative-diagnostics.com]

2. The p38 signal transduction pathway: activation and function - PubMed
[pubmed.ncbi.nlm.nih.gov]

3. mdpi.com [mdpi.com]

4. Phospho-p38 MAPK (Thr180/Tyr182) (28B10) Mouse mAb | Cell Signaling Technology
[cellsignal.com]

5. Basic Properties of the p38 Signaling Pathway in Response to Hyperosmotic Shock |
PLOS One [journals.plos.org]

6. researchgate.net [researchgate.net]

7. Human CD38, a cell-surface protein with multiple functions - PubMed
[pubmed.ncbi.nlm.nih.gov]

8. Structure and Enzymatic Functions of Human CD38 - PMC [pmc.ncbi.nlm.nih.gov]

9. CD38 Antibody | Cell Signaling Technology [cellsignal.com]

10. CD38 Antibody (#14637) Datasheet With Images | Cell Signaling Technology
[cellsignal.com]

11. Evolution and function of the ADP ribosyl cyclase/CD38 gene family in physiology and
pathology - PubMed [pubmed.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [An In-depth Technical Guide to Key "38" Proteins in
Cellular Signaling]. BenchChem, [2025]. [Online PDF]. Available at:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b609713?utm_src=pdf-custom-synthesis
https://www.creative-diagnostics.com/P38-Signaling-Pathway.htm
https://pubmed.ncbi.nlm.nih.gov/10676842/
https://pubmed.ncbi.nlm.nih.gov/10676842/
https://www.mdpi.com/1422-0067/22/8/4183
https://www.cellsignal.com/products/primary-antibodies/phospho-p38-mapk-thr180-tyr182-28b10-mouse-mab/9216
https://www.cellsignal.com/products/primary-antibodies/phospho-p38-mapk-thr180-tyr182-28b10-mouse-mab/9216
https://journals.plos.org/plosone/article?id=10.1371/journal.pone.0135249
https://journals.plos.org/plosone/article?id=10.1371/journal.pone.0135249
https://www.researchgate.net/publication/281515247_Basic_Properties_of_the_p38_Signaling_Pathway_in_Response_to_Hyperosmotic_Shock/download
https://pubmed.ncbi.nlm.nih.gov/8903511/
https://pubmed.ncbi.nlm.nih.gov/8903511/
https://pmc.ncbi.nlm.nih.gov/articles/PMC1829193/
https://www.cellsignal.com/products/primary-antibodies/cd38-antibody/92457
https://www.cellsignal.com/products/14637/datasheet?images=1&protocol=0
https://www.cellsignal.com/products/14637/datasheet?images=1&protocol=0
https://pubmed.ncbi.nlm.nih.gov/18626062/
https://pubmed.ncbi.nlm.nih.gov/18626062/
https://www.benchchem.com/product/b609713#od38-and-its-role-in-cell-signaling
https://www.benchchem.com/product/b609713#od38-and-its-role-in-cell-signaling
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b609713?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


[https://www.benchchem.com/product/b609713#od38-and-its-role-in-cell-signaling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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